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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B044160

Essential Safety and Handling Guide for 1-Fluoro-4-
hitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1-Fluoro-4-nitrobenzene, ensuring the well-being of laboratory personnel and compliance with
safety standards. The following step-by-step procedures cover all aspects of handling, from
initial preparation to final disposal.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 1-Fluoro-4-nitrobenzene is
fundamental to its safe handling. This data is summarized in the table below.
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Property

Value

Molecular Formula

C6H4FNO2[1]

Molecular Weight

141.10 g/mol [2][3]

Appearance Dark yellow solid or liquid[1][4]
Melting Point 21-24 °C (70-75 °F)[3][5]
Boiling Point 205-206 °C (401-403 °F)[3][5]
Flash Point 83 °C (181.4 °F)[1][4][6]
Density 1.33 g/mL at 25 °C

Vapor Pressure

5.5 mmHg at 70 °C

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.[7]

Body Part Required PPE
Chemical safety goggles or a face shield.[2][3]
Eyes/Face
[7]
A lab coat or chemical-resistant apron is
Skin necessary. For larger quantities, full-body
protective clothing may be required.[2][3][7]
Chemical-resistant gloves are required. Nitrile or
Hands

butyl rubber gloves are recommended.[2][3][7]

Respiratory

Work should be conducted in a well-ventilated
area, preferably a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved
respirator with organic vapor cartridges is
required.[2][3][7]

Feet

Closed-toe shoes must be worn.[7]
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Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

e Ventilation: Always handle 1-Fluoro-4-nitrobenzene in a well-ventilated area, preferably
inside a certified chemical fume hood to minimize inhalation exposure.[2][3]

e Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order.[4]

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
1-Fluoro-4-nitrobenzene.[1][3][4]

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
above.[2][3][4]

Handling and Use

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[2][3] Do not breathe vapors or mists.[2][3]

e Preventing Ignition: Keep away from open flames, hot surfaces, and other sources of
ignition.[1][3][6]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly
after handling the chemical.[2][3]

Storage

o Container: Keep the container tightly closed when not in use.[2][3]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong acids and bases.[2][3][6]

Accidental Release Measures

» Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[2]

e Ventilation: Ensure the area is well-ventilated.[2]
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o Containment: For small spills, absorb the material with an inert substance like vermiculite,
sand, or earth and place it into a suitable container for disposal.[6]

o Cleanup: After the material has been collected, clean the spill area with soap and water.[6]

First Aid Measures

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, provide artificial respiration. Seek

immediate medical attention.[1][2][4][6]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[1][2][4][6]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1][2][6]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of milk or water.
Ingestion . :
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2][3][6]

Disposal Plan

o Waste Classification: 1-Fluoro-4-nitrobenzene and any materials contaminated with it are
considered hazardous waste.[2]

o Disposal Method: All waste must be disposed of in accordance with local, regional, and
national regulations.[1][2] This typically involves collection in a designated, sealed container
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and disposal through a licensed hazardous waste disposal company.[3] Do not release into
the environment.[1][2]

Experimental Workflow and Safety Protocol

Workflow for Safe Handling of 1-Fluoro-4-nitrobenzene

Preparation

Review SDS
Don PPE

Setup in Fume Hood

N \\‘\
AN N
\\I\f Spill Occurs  ~~.If Exposure Occurs
N N
N

\‘E\mergency Prdc}edures Disposal

Spill Response

Storage

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11057~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2007:57:51~~1-Fluoro-4-nitrobenzene~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-1FLUORO4NITROBENZENE-CASNO-350-46-3858D-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Fluoro-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Fluoro-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b044160#personal-protective-equipment-for-handling-
1-fluoro-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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